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Compound of Interest

Compound Name: 3-(4-Nitrophenyl)propionyl chloride

Cat. No.: B3079713 Get Quote

This guide provides essential physicochemical data for 3-(4-Nitrophenyl)propionyl chloride,

a key reagent in various chemical syntheses. The information is tailored for researchers,

scientists, and professionals engaged in drug development and other advanced scientific fields.

Physicochemical Properties
The fundamental molecular characteristics of 3-(4-Nitrophenyl)propionyl chloride are

summarized below. This data is crucial for stoichiometric calculations, analytical

characterization, and experimental design.

Property Value Citation

Molecular Formula C9H8ClNO3 [1]

Molecular Weight 213.62 g/mol [1]

Structural Information
To facilitate a deeper understanding of its chemical reactivity and steric properties, the

structural formula of 3-(4-Nitrophenyl)propionyl chloride is detailed. The molecule

incorporates a nitrophenyl group attached to a propionyl chloride moiety. This combination of a

reactive acyl chloride and an electron-withdrawing nitro group makes it a versatile building

block in organic synthesis.
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Molecular component relationship diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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